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Compound of Interest

Compound Name: Cyclopropylamine-d5

Cat. No.: B591091

Essential Safety and Handling Guide for
Cyclopropylamine-d5

This document provides crucial safety protocols and logistical information for the handling and
disposal of Cyclopropylamine-d5, tailored for researchers, scientists, and professionals in
drug development. Adherence to these guidelines is paramount to ensure a safe laboratory
environment.

Cyclopropylamine-d5 is a highly flammable and corrosive chemical that can cause severe
skin burns and eye damage.[1][2] It is also harmful if swallowed, inhaled, or absorbed through
the skin.[1][3][4] Specialised personal protective equipment (PPE) and handling procedures are
mandatory to mitigate the associated risks.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative safety and physical data
for Cyclopropylamine, which is chemically analogous to Cyclopropylamine-d5.
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Property Value Source
Molecular Weight 57.09 g/mol [L1I5161171
Boiling Point 49 - 50 °C (120 - 122 °F) [1][8]
Flash Point -25 °C (-13 °F) [1]
Density 0.824 g/cm? [1]8]
Auto-ignition Temperature 275 °C (527 °F) [1]

Oral LD50 (Rat) 445 mg/kg [2]

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling Cyclopropylamine-d5 is essential to minimize exposure
and prevent accidents.

Engineering Controls and Preparation

o Ventilation: Always handle Cyclopropylamine-d5 in a well-ventilated area, preferably within
a certified laboratory fume hood or with mechanical exhaust ventilation.[1]

e Ignition Sources: This substance is extremely flammable.[3][4] Ensure that all potential
ignition sources, such as open flames, sparks, and hot surfaces, are strictly prohibited from
the handling area.[1][2] Use explosion-proof electrical equipment.

o Emergency Equipment: An emergency eyewash station and safety shower must be readily
accessible in the immediate vicinity of the handling area.

Required Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory to create a barrier between the researcher and
the hazardous material.[9][10]

o Eye and Face Protection: Wear tightly fitting safety goggles and a face shield (minimum 8-
inch).[2][11] Standard safety glasses are not sufficient.
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Hand Protection: Chemical-resistant gloves are required.[2] Given the corrosive nature of
this amine, PVC or rubber gloves are recommended.[3] Always inspect gloves for integrity
before use and employ proper removal techniques to avoid skin contact.[2]

Body Protection: A flame-retardant, chemical-resistant lab coat or a complete protective suit
is necessary.[2] For handling corrosive liquids, trousers or overalls should be worn outside of
boots to prevent spills from entering footwear.[3] A PVC apron can provide an additional
layer of protection.[3]

Respiratory Protection: If there is a risk of inhaling vapors, especially during spills or in
inadequately ventilated areas, a full-face respirator with appropriate cartridges (e.g., type
ABEK) or a self-contained breathing apparatus (SCBA) must be used.[1]

Handling and Storage

Personal Hygiene: Avoid all personal contact, including inhalation and contact with skin and
eyes.[3] Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after
handling.[2]

Container Handling: Keep containers tightly sealed when not in use.[3] Due to the low boiling
point, pressure can build up in sealed containers; vent them periodically and open them
slowly to release any built-up vapors.[3]

Storage Conditions: Store in a cool, dry, and well-ventilated area, away from heat and
ignition sources.[1] The storage area should be designated as a flame-proof area.[3] Store
below 38°C.[3]

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, acid chlorides, acid
anhydrides, and carbon dioxide.[3]

Disposal Plan: Safe Waste Management

Proper disposal of Cyclopropylamine-d5 and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Characterization

e This material is classified as hazardous waste due to its ignitability and corrosivity.[3]
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Waste Collection and Storage

Spill Management: In case of a spill, immediately remove all ignition sources and evacuate
the area.[1][3] Absorb the spill with an inert, non-combustible material (e.g., sand, earth).[1]
Do not use combustible materials like sawdust.

Waste Containers: Collect the absorbed waste and any contaminated materials (e.g., gloves,
absorbent pads) into a suitable, labeled, and tightly sealed container for hazardous waste.[1]

Final Disposal

Professional Disposal: All waste must be handled in accordance with local, state, and federal
regulations.[3] Contact a licensed professional waste disposal service to arrange for the
treatment and disposal of this material.[1]

Treatment Methods: Treatment may involve neutralization with a suitable dilute acid, followed
by incineration in a licensed facility or burial in a designated chemical landfill.[3]

Container Decontamination: Empty containers may still retain hazardous residues and
should be decontaminated before disposal or recycling.[3]

Experimental Workflow and Safety Logic

The following diagram illustrates the logical workflow for the safe handling of

Cyclopropylamine-d5, from initial preparation to final disposal.
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Workflow for Safe Handling of Cyclopropylamine-d5
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Caption: Logical workflow for the safe handling of Cyclopropylamine-d5.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b591091?utm_src=pdf-body-img
https://www.benchchem.com/product/b591091?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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